N-{(3R*,4R*)-1-[(1-ethyl-1H-indol-4-yl)methyl]-3-hydroxypiperidin-4-yl}isonicotinamide

• IUPAC Name: N-[(3R,4R)-1-[(1-ethylindol-4-yl)methyl]-3-hydroxypiperidin-4-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C22H26N4O2/c1-2-26-13-8-18-17(4-3-5-20(18)26)14-25-12-9-19(21(27)15-25)24-22(28)16-6-10-23-11-7-16/h3-8,10-11,13,19,21,27H,2,9,12,14-15H2,1H3,(H,24,28)/t19-,21-/m1/s1
• InChI Key: WFDDFQKQTBWBDF-TZIWHRDSSA-N
• Canonical SMILES: CCN1C=CC2=C(C=CC=C21)CN3CCC(C(C3)O)NC(=O)C4=CC=NC=C4
• Isomeric SMILES: CCN1C=CC2=C(C=CC=C21)CN3CC[C@H]([C@@H](C3)O)NC(=O)C4=CC=NC=C4
• Molecular Formula: C22H26N4O2
• Molecular Weight: 378.5 g/mol

Description

N-{(3R*,4R*)-1-[(1-ethyl-1H-indol-4-yl)methyl]-3-hydroxypiperidin-4-yl}isonicotinamide is a useful research compound. Its molecular formula is C22H26N4O2 and its molecular weight is 378.5 g/mol. The purity is usually 95%.
The exact mass of the compound N-{(3R*,4R*)-1-[(1-ethyl-1H-indol-4-yl)methyl]-3-hydroxypiperidin-4-yl}isonicotinamide is 378.20557608 g/mol and the complexity rating of the compound is 525. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-{(3R*,4R*)-1-[(1-ethyl-1H-indol-4-yl)methyl]-3-hydroxypiperidin-4-yl}isonicotinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-{(3R*,4R*)-1-[(1-ethyl-1H-indol-4-yl)methyl]-3-hydroxypiperidin-4-yl}isonicotinamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Analytical Methodology and Biological Applications

• Development of Analytical Techniques : The validation of an HPLC method for the determination of urinary and plasma levels of N1-methylnicotinamide, a related compound, showcases the importance of analytical methods in studying the pharmacokinetics and biological effects of compounds like N-{(3R*,4R*)-1-[(1-ethyl-1H-indol-4-yl)methyl]-3-hydroxypiperidin-4-yl}isonicotinamide (Musfeld et al., 2001). This technique aids in assessing the compound's biological availability and its metabolites, providing insights into its therapeutic potential and mechanism of action.

Antimicrobial and Antifungal Properties

• Antimicrobial and Antifungal Effects : Research has demonstrated the synthesis and antimicrobial evaluation of isonicotinamide derivatives, highlighting their potential in combating bacterial and fungal infections (Ramachandran, 2017). These findings suggest that derivatives of N-{(3R*,4R*)-1-[(1-ethyl-1H-indol-4-yl)methyl]-3-hydroxypiperidin-4-yl}isonicotinamide could be explored for their antimicrobial properties, contributing to the development of new therapeutic agents.

Hydrogen Bond Network Control

• Hydrogen Bond Network Dimensionality : The control of hydrogen bond network dimensionality in tetrachloroplatinate salts, including those of isonicotinamide, underscores the compound's relevance in crystal engineering and the design of materials with specific properties (Angeloni & Orpen, 2001). This aspect of research can lead to advancements in material science, particularly in the development of novel crystalline structures for pharmaceuticals and electronics.

Anticancer and Enzyme Inhibition

• Synthesis for Alzheimer's Disease Imaging : The synthesis of carbon-11-labeled isonicotinamides for potential PET imaging of GSK-3 enzyme in Alzheimer's disease indicates the compound's utility in neuroscience and diagnostic research (Gao et al., 2017). These applications are crucial for advancing our understanding of neurodegenerative diseases and developing targeted therapies.

Pharmacological Profiles

• Pharmacological Profiles : Exploring the pharmacological and behavioral profiles of related compounds, like N-(4-Fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N′-(4-(2-methylpropyloxy)phenylmethyl) Carbamide, offers insights into their potential therapeutic uses, including antipsychotic properties (Vanover et al., 2006). This line of research is vital for identifying new treatments for psychiatric disorders.